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Compound of Interest

Compound Name: 5-Fluoro-1,4-dimethyl-1H-pyrazole
Cat. No.: B12977788
Get Quote
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Executive Summary & Strategic Value

The 5-Fluoro-1,4-dimethyl-1H-pyrazole scaffold represents a "privileged structure” in modern
drug design. Unlike non-fluorinated pyrazoles, the introduction of a fluorine atom at the C-5
position confers unique physicochemical properties that are critical for lead optimization:

e Metabolic Blocking: The C-5 position of pyrazoles is a common site for metabolic oxidation
(via CYP450). Fluorine substitution effectively blocks this "soft spot,” significantly extending
the half-life (

) of the molecule.

o Electronic Modulation: The strong electronegativity of fluorine lowers the HOMO energy of
the pyrazole ring, making it less susceptible to oxidative degradation while modulating the
pKa of adjacent nitrogen atoms (N-2), which can influence binding affinity in kinase hinge
regions.

e Lipophilicity: The C-F bond increases lipophilicity (

) without the steric bulk of a methyl or chloro group, improving membrane permeability.
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This building block is structurally analogous to the core found in the succinate dehydrogenase
inhibitor (SDHI) fungicide Penflufen, validating its utility in bioactive small molecules.

Chemical Properties & Reactivity Profile
Structural Analysis

The molecule features a 1,4-dimethyl substitution pattern with a fluorine atom at C-5. This
leaves C-3 as the sole remaining aromatic C-H bond available for facile functionalization.

Property Value /| Description
CAS Number 1781012-41-6
Molecular Formula CsH7FN:2

Molecular Weight 114.12 g/mol

o C-3 (Nucleophilic aromatic substitution is
Key Reactivity Site o o
difficult; C-H activation is preferred)

. Stable to air and moisture; C-F bond is robust
Stability _ _
against standard nucleophiles.
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Figure 1: Reactivity profile of 5-Fluoro-1,4-dimethyl-1H-pyrazole highlighting C-3 as the primary synthetic handle.
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Detailed Experimental Protocols
Protocol A: C-3 Functionalization via Directed Lithiation

Objective: To introduce electrophiles (aldehydes, halides, silanes) at the C-3 position.

Mechanism: The C-5 position is blocked by Fluorine and C-4 by Methyl. The C-3 proton is the
most acidic remaining site. However, the presence of the C-5 Fluorine requires the use of non-
nucleophilic bases to prevent nucleophilic attack on the C-F bond (which could lead to
defluorination or ring opening).

Materials:

Starting Material: 5-Fluoro-1,4-dimethyl-1H-pyrazole (1.0 eq)

Base: LITMP (Lithium 2,2,6,6-tetramethylpiperidide) - Preferred over n-BuLi to avoid SNAr
side reactions.

Electrophile: Benzaldehyde (1.2 eq)

Solvent: Anhydrous THF

Atmosphere: Argon/Nitrogen
Step-by-Step Procedure:

o Base Preparation: In a flame-dried flask under Argon, dissolve 2,2,6,6-tetramethylpiperidine
(1.1 eq) in anhydrous THF (0.5 M). Cool to -78°C. Dropwise add n-BuLi (1.1 eq, 2.5 M in
hexanes). Stir for 30 min at 0°C to generate LITMP, then re-cool to -78°C.

o Deprotonation: Add a solution of 5-Fluoro-1,4-dimethyl-1H-pyrazole (1.0 eq) in THF
dropwise to the LITMP solution at -78°C.

o Critical Note: Maintain temperature below -70°C. The lithiated species is sensitive. Stir for
45 minutes.

» Electrophile Trapping: Add the electrophile (e.g., Benzaldehyde) dropwise.
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e Warming: Allow the mixture to stir at -78°C for 1 hour, then slowly warm to room temperature
over 2 hours.

e Quench: Quench with saturated NH4Cl solution.

o Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na=SOa, and
concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Expected Outcome: C-3 substituted pyrazole with the C-5 Fluorine intact.[1]

Protocol B: Palladium-Catalyzed C-H Arylation (Direct
Arylation)

Objective: To couple the building block directly to an aryl halide without pre-functionalization.[1]

[2]

Rationale: This method avoids the use of sensitive organolithium reagents and tolerates
sensitive functional groups on the coupling partner.

Materials:

e Substrate: 5-Fluoro-1,4-dimethyl-1H-pyrazole (1.0 eq)
o Coupling Partner: Aryl lodide (Ar-I) (1.2 eq)

e Catalyst: Pd(OAc)2 (5 mol%)

e Ligand: P(t-Bu)s or XPhos (10 mol%)

e Base: K2COs or Cs2CO0s (2.0 eq)

» Solvent: Toluene or DMF

e Temperature: 100-120°C

Workflow Diagram (Graphviz)
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Figure 2: Workflow for Pd-catalyzed C-3 Direct Arylation.
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Case Study: Analog Design (Penflufen Class)

Background: Penflufen is a succinate dehydrogenase inhibitor (SDHI) fungicide featuring a 1-
methyl-3-(trifluoromethyl)-5-fluoropyrazole core. Application: Researchers can utilize 5-Fluoro-
1,4-dimethyl-1H-pyrazole to synthesize "Me-analogs" of Penflufen-like scaffolds to study the
steric effect of the C-4 methyl group on binding pocket occupancy.

Synthetic Route:
« Starting Block: 5-Fluoro-1,4-dimethyl-1H-pyrazole.[3]

e Functionalization: Use Protocol A (Lithiation) followed by CO2 quench to generate the C-3
Carboxylic Acid.
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o Amide Coupling: React the resulting acid with a substituted aniline (using HATU/DIPEA) to
generate the carboxamide linkage common in SDHI inhibitors.

Comparative Data:

1,4-Dimethyl-5-
Feature Penflufen Core Impact
Fluoro Core

] Increases steric bulk;
C-4 Substituent H Methyl ] ]
restricts rotation.

_ Amide Linker (via C-H  Allows diverse library
C-3 Substituent CFs/ CHF2 )
act) generation.

Retained metabolic

Metabolic Stability High (C-5F) High (C-5 F)
blockade.

Safety & Handling

e Fluorine Content: While the C-F bond is stable, combustion of fluorinated compounds can
release HF. Use appropriate exhaust/scrubbing during high-temperature degradation.

e Lithiation Risks: Protocol A involves LITMP and low temperatures. Ensure the system is
strictly anhydrous. Moisture will quench the lithiated intermediate immediately, returning the
starting material.

o Toxicity: Pyrazoles can exhibit biological activity.[4][5] Handle as a potential bioactive agent
(gloves, fume hood, eye protection).
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¢ PubChem Compound Summary. "5-Fluoro-1,4-dimethyl-1H-pyrazole (CID 84716001)."
National Center for Biotechnology Information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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